3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(2-methoxy-5-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H15NO3/c1-9-3-4-14(19-2)13(5-9)10-6-11(15(17)18)8-12(16)7-10/h3-8H,16H2,1-2H3,(H,17,18)
• InChI Key: JPMUFLXQBNHBTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID70689942
• Molecular Weight: 257.28 g/mol
• CAS RN: 1261907-01-0

Description

3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% (3-AM5-2-MMPB) is an organic compound that is widely used in the synthesis of various drugs and pharmaceuticals. It is a white crystalline solid with a molecular weight of 247.26 g/mol. It has a melting point of around 158°C and a boiling point of around 250°C. 3-AM5-2-MMPB is a highly soluble compound in water and is commonly used in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other inflammatory mediators. By inhibiting the activity of COX-2, 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% are not fully understood. However, it is believed to have anti-inflammatory, analgesic, and antipyretic effects. It has also been reported to have antinociceptive and anti-hyperalgesic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% in laboratory experiments is its high solubility in water. This makes it easy to use and handle in the lab. However, it is important to note that 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% is a highly reactive compound and can react with other compounds in the reaction mixture. Therefore, it is important to use it with caution and to keep it away from other reactive compounds.

Future Directions

There are several potential future directions for the use of 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% in scientific research. These include: further research into the mechanism of action of 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95%; development of new drugs and pharmaceuticals based on 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95%; development of new materials based on 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95%; and further studies into the biochemical and physiological effects of 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95%. Additionally, further research into the synthesis of 3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% is needed to improve the efficiency and yield of the reaction.

Synthesis Methods

3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% can be synthesized from the reaction of 2-methoxy-5-methylphenol and 3-aminobenzoic acid in the presence of an acid catalyst, such as sulfuric acid. The reaction is carried out in a solvent, such as ethanol, and the product is then purified by recrystallization.

Scientific Research Applications

3-Amino-5-(2-methoxy-5-methylphenyl)benzoic acid, 95% is used in a wide range of scientific research applications, including organic synthesis, drug discovery, and material science. In organic synthesis, it is used as a precursor to synthesize various drugs and pharmaceuticals. In drug discovery, it is used as a starting material to develop new drugs and to study the mechanism of action of existing drugs. In material science, it is used to study the properties of materials and to develop new materials.